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Abstract
Dulcitol, also known as galactitol, is a sugar alcohol with significant implications in various

fields of research, including metabolic disorders and oncology. This technical guide provides a

comprehensive overview of the core chemical and physical properties of dulcitol. Quantitative

data are presented in structured tables for ease of reference. Detailed experimental

methodologies for key analytical procedures are described, and metabolic and signaling

pathways involving dulcitol are visualized using Graphviz diagrams to facilitate a deeper

understanding of its biological context.

Chemical Properties of Dulcitol
Dulcitol is a hexitol, a sugar alcohol derived from the reduction of galactose.[1][2] It is an

optically inactive meso compound, meaning it has stereocenters but is achiral overall due to a

plane of symmetry.[3] This lack of optical activity is a key distinguishing feature.
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Property Value References

Molecular Formula C6H14O6
[1][2][3][4][5][6][7][8][9][10][11]

[12]

Molecular Weight 182.17 g/mol [1][2][3][4][6][8][9][10][11]

IUPAC Name
(2R,3S,4R,5S)-hexane-

1,2,3,4,5,6-hexol
[1][12][13]

CAS Number 608-66-2
[1][2][4][5][6][7][8][9][10][11]

[12][14][15][16]

Synonyms
Galactitol, Dulcite, Euonymit,

Melampyrit
[3][5][6][10][12][13][16][17]

SMILES

O--INVALID-LINK--CO">C@H-

-INVALID-LINK----INVALID-

LINK--CO

[1][7]

InChI Key
FBPFZTCFMRRESA-

GUCUJZIJSA-N
[1][12]

pKa 13.57 (approximate) [3]

LogP -4.67 [4]

Stability

Stable under normal

temperatures and pressures.

[16] It is, however,

hygroscopic.[3][12][16][18]

Thermal degradation can

occur with overheating.[19]

Physical Properties of Dulcitol
Dulcitol is a white, crystalline powder with a slightly sweet taste.[1][5][11][15][16][20] Its

physical properties are critical for its handling, formulation, and application in various

experimental and pharmaceutical contexts.
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Property Value References

Appearance
White to off-white crystalline

powder
[5][7][8][9][11][15][16]

Melting Point 188-191 °C [4][7][8][17][18]

Boiling Point 275-280 °C (at 1 mmHg) [3][5][8][18]

Density 1.47 g/cm³ [6][14][18]

Solubility

Soluble in water (30 g/L at

14°C[12][18], 50 mg/mL), and

hot water.[3][5][15] Slightly

soluble in ethanol.[5]

Optical Activity
Optically inactive (meso

compound)
[3]

Refractive Index 1.46 (n20/D) [5]

Vapor Pressure <0.1 mm Hg (at 25 °C) [3]

Flash Point 292.5 ± 23.3 °C [4]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of dulcitol.

Spectrum Key Features References

Infrared (IR)

Conforms to the structure of a

polyol with characteristic O-H

and C-O stretching bands.

[7]

Mass Spectrometry (MS)

GC-MS data available, with

major peaks at m/z 103, 147,

and 217.

[21]

Experimental Protocols
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The following are detailed methodologies for the determination of key physical and chemical

properties of dulcitol.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which dulcitol transitions from a solid to a liquid

phase.

Materials:

Dulcitol sample

Capillary tubes

Melting point apparatus

Thermometer

Procedure:

A small amount of finely powdered, dry dulcitol is packed into a capillary tube to a height of

2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears and the temperature at which the

entire solid has melted are recorded. The range between these two temperatures is the

melting range.

Determination of Solubility
Objective: To determine the solubility of dulcitol in a given solvent (e.g., water) at a specific

temperature.

Materials:

Dulcitol
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Solvent (e.g., deionized water)

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bar

Constant temperature water bath

Filtration apparatus (e.g., syringe filter)

Procedure:

A known volume of the solvent is placed in a jacketed beaker connected to a constant

temperature water bath set to the desired temperature.

The solvent is stirred continuously.

Small, accurately weighed portions of dulcitol are added to the solvent until a saturated

solution is formed (i.e., solid dulcitol remains undissolved).

The solution is stirred for a sufficient time to ensure equilibrium is reached.

A sample of the supernatant is withdrawn using a syringe fitted with a filter to remove any

undissolved solid.

The concentration of dulcitol in the filtered solution is determined by a suitable analytical

method, such as gravimetry (after evaporation of the solvent) or high-performance liquid

chromatography (HPLC).

The solubility is expressed as grams of dulcitol per 100 mL of solvent or moles per liter.

Measurement of Optical Rotation
Objective: To confirm the optical inactivity of dulcitol.

Materials:
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Dulcitol

Solvent (e.g., deionized water)

Polarimeter

Volumetric flask

Analytical balance

Procedure:

A solution of dulcitol of a known concentration is prepared by accurately weighing the solute

and dissolving it in a known volume of solvent.

The polarimeter is calibrated using the pure solvent.

The sample tube of the polarimeter is filled with the dulcitol solution, ensuring no air bubbles

are present.

The optical rotation of the solution is measured at a specific wavelength (typically the sodium

D-line, 589 nm) and temperature.

As dulcitol is a meso compound, the expected optical rotation is 0°.

Biological Significance and Signaling Pathways
Galactose Metabolism and Dulcitol Accumulation
Dulcitol is a metabolic product of galactose.[20] In individuals with galactosemia, a genetic

disorder affecting galactose metabolism, the accumulation of galactose leads to its conversion

to dulcitol via the aldose reductase pathway.[1][20] The buildup of dulcitol in tissues, particularly

the lens of the eye, is a key factor in the pathogenesis of cataracts associated with this

condition.[1][2]

Lactose Galactose Lactase Dulcitol
(Galactitol)

 Aldose Reductase
(in Galactosemia) Cataracts Accumulation in Lens
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Metabolic pathway of galactose to dulcitol and its role in cataract formation.

Induction of Apoptosis in Cancer Cells
Recent studies have shown that dulcitol exhibits selective cytotoxic effects against certain

cancer cell lines, such as triple-negative breast cancer (MDA-MB-231).[22] It has been

demonstrated to induce apoptosis through the intrinsic pathway, which involves mitochondrial

depolarization and the activation of caspases.[22]

Dulcitol

Mitochondrion

 Induces Mitochondrial
Depolarization

Caspase Activation

 Release of
Pro-apoptotic factors

Apoptosis

Click to download full resolution via product page

Simplified intrinsic apoptotic pathway induced by dulcitol in cancer cells.

Experimental Workflow: Analysis of Dulcitol in
Biological Samples
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The quantification of dulcitol in biological matrices is crucial for studying metabolic disorders

like galactosemia. The following workflow outlines a typical analytical procedure.

Sample Preparation

Analytical Measurement

Data Analysis

Biological Sample Collection
(e.g., Plasma, Urine)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Supernatant Collection

Derivatization (Optional,
for GC-MS)

LC-MS/MS or GC-MS Analysis

Quantification using
Internal Standard

Data Interpretation
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A generalized workflow for the analysis of dulcitol in biological samples.

Conclusion
This technical guide has provided a detailed overview of the chemical and physical properties

of dulcitol, along with experimental methodologies and its biological significance. The

presented data and visualizations are intended to serve as a valuable resource for researchers,

scientists, and drug development professionals working with this important sugar alcohol. A

thorough understanding of these fundamental properties is essential for advancing research

into its roles in metabolic diseases and its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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